Methyl N-(ethylcarbamoyl)benzenecarboximidate

• CAS No.: 118543-74-1
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl N-(ethylcarbamoyl)benzenecarboximidate
• InChI: InChI=1S/C11H14N2O2/c1-3-12-11(14)13-10(15-2)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,12,14)
• InChI Key: AIHUXGASDKGJMP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N=C(C1=CC=CC=C1)OC

Description

Methyl N-(ethylcarbamoyl)benzenecarboximidate is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A neat mixture of benzimidic acid methyl ester (750 mg, 5.56 mmol) and ethyl isocyanate (808 mg, 11.3 mmol) was stirred at 50° C. for 24 h. Excess isocyanate was removed under vacuum to provide the desired product as a colorless viscous oil (1.09 g, 95%). This material was used without further purification. 1H NMR (400 MHz, CDCl3) δ1.07 (t, J=7.3 Hz, 3H), 3.25 (q, J=7.3 Hz, 2H), 3.87 (s, 3H), 4.97 (br s, 1H), 7.26-7.40 (m, 2H), 7.45 (d, J=7.4 Hz, 1H), 7.69-7.71 (m, 2H). MS, m/z 207=M+1.

Synthesis routes and methods II

Procedure details